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Compound of Interest

Compound Name: 2,3-Dimethylbutanal

Cat. No.: B3049577

This technical guide provides a comprehensive overview of the boiling point and density of 2,3-
Dimethylbutanal, tailored for researchers, scientists, and professionals in drug development.
This document outlines key physical constants, detailed experimental protocols for their
determination, and a logical workflow for substance identification based on these properties.

Quantitative Data Summary

The physical properties of 2,3-Dimethylbutanal are critical for its handling, purification, and
use in synthetic chemistry. The following table summarizes its boiling point and density.

Physical Property Value Conditions
Boiling Point 110.8°C At 760 mmHg
Density 0.797 g/mL Standard conditions

Table 1: Key Physical Properties of 2,3-Dimethylbutanal.[1]

Experimental Protocols

Accurate determination of boiling point and density is fundamental for the characterization of
chemical compounds. The following sections detail standard laboratory procedures for these
measurements.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3049577?utm_src=pdf-interest
https://www.benchchem.com/product/b3049577?utm_src=pdf-body
https://www.benchchem.com/product/b3049577?utm_src=pdf-body
https://www.benchchem.com/product/b3049577?utm_src=pdf-body
https://www.benchchem.com/product/b3049577?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/2109-98-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

For instances where only a small sample volume is available, the micro-boiling point method is

a convenient and accurate technique.[2][3]

Objective: To determine the boiling point of a liquid sample using a small volume.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or a metal heating block)

Clamps and stand

Procedure:

Sample Preparation: Add a few milliliters of the liquid sample (e.g., 2,3-Dimethylbutanal)
into the small test tube.[4][5]

Capillary Tube Insertion: Place the capillary tube into the test tube with its open end
submerged in the liquid and the sealed end pointing upwards.[5]

Apparatus Assembly: Securely clamp the test tube and attach it to a thermometer. The
thermometer bulb should be positioned adjacent to the test tube, with both immersed in the
heating bath (Thiele tube or heating block).

Heating: Begin to heat the apparatus gently. As the temperature rises, air trapped in the
capillary tube will be expelled, seen as a slow stream of bubbles.[2]

Observation: As the liquid's boiling point is approached and surpassed, a rapid and
continuous stream of bubbles will emerge from the capillary tube. At this point, remove the
heat source.[2]

Boiling Point Reading: The liquid will begin to cool. The point at which the stream of bubbles
stops and the liquid just begins to enter the capillary tube is the boiling point. Record the
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temperature from the thermometer at this exact moment.[2]

The pycnometer method is a precise technique for determining the density of a liquid by
measuring a specific, known volume of it.[6]

Objective: To accurately determine the density of a liquid sample.

Apparatus:

Pycnometer (a glass flask with a specific, calibrated volume)

Analytical balance

Thermometer

Liquid sample (2,3-Dimethylbutanal)
Procedure:

e Mass of Empty Pycnometer: Thoroughly clean and dry the pycnometer. Measure its mass
using an analytical balance and record it as ma.

 Filling the Pycnometer: Fill the pycnometer with the liquid sample, ensuring no air bubbles
are present. If the pycnometer has a ground-glass stopper with a capillary, the stopper
should be inserted, and any excess liquid that emerges from the capillary should be carefully
wiped away.

o Mass of Filled Pycnometer: Weigh the pycnometer filled with the liquid and record the mass
as ma.

o Temperature Measurement: Measure and record the temperature of the liquid.
o Calculation: The density (p) of the liquid is calculated using the following formula:
p=(m2-m1)/V

Where:
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o mu is the mass of the empty pycnometer.
o mz is the mass of the pycnometer filled with the liquid.
o Vs the calibrated volume of the pycnometer.

Mandatory Visualization

The following diagram illustrates the logical workflow for identifying an unknown liquid
compound by experimentally determining its boiling point and density and comparing these

values to literature data.
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Caption: Workflow for chemical identification using physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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